Cas no 693286-31-6 (4,6-Dichloro-2-methylnicotinic acid)

• Product Name: 4,6-Dichloro-2-methylnicotinic acid
• CAS No: 693286-31-6
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD13191581
• CID: 1031833
• Update Time: 2025-05-21

4,6-Dichloro-2-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-methylnicotinic acid
• 4,6-dichloro-2-methyl-3-Pyridinecarboxylic acid
• 4,6-dichloro-2-methylpyridine-3-carboxylic acid
• AURORA KA-6269
• 4,6-Dichloro-2-methylnicotinicAcid
• BYS098
• GWYIZOFIYNAMAC-UHFFFAOYSA-N
• KM1256
• 4,6-dichloro-2-methyl-nicotinic acid
• FCH1381522
• TRA0062505
• SY006216
• AX8173798
• AB0056798
• AB1000709

• MDL： MFCD13191581
• Inchi： 1S/C7H5Cl2NO2/c1-3-6(7(11)12)4(8)2-5(9)10-3/h2H,1H3,(H,11,12)
• InChI Key： GWYIZOFIYNAMAC-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C)C=1C(=O)O)Cl

Computed Properties

• Exact Mass: 204.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 50.2

Experimental Properties

• Boiling Point: 336.3±37.0℃/760mmHg
• PSA: 50.19000
• LogP: 2.39500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,6-Dichloro-2-methylnicotinic acid

4,6-Dichloro-2-methylnicotinic acid (CAS No: 693286-31-6)

4,6-Dichloro-2-methylnicotinic acid, also known by its CAS number 693286-31-6, is a chemical compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications in various fields. This compound belongs to the class of nicotinic acids, which are derivatives of pyridine carboxylic acid, and it is characterized by the presence of chlorine atoms at the 4 and 6 positions and a methyl group at the 2 position on the pyridine ring.

The structural formula of 4,6-Dichloro-2-methylnicotinic acid can be represented as C₈H₆Cl₂NO₂. Its molecular weight is approximately 207.0 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits better solubility in organic solvents such as ethanol and dichloromethane.

Recent studies have highlighted the potential of 4,6-Dichloro-2-methylnicotinic acid in the field of agrochemistry, particularly as a precursor for herbicides and plant growth regulators. Its ability to inhibit specific enzymes involved in plant metabolism makes it a promising candidate for developing environmentally friendly agricultural chemicals. Additionally, researchers have explored its role in pharmacology, where it has shown potential as a lead compound for designing drugs targeting various metabolic pathways.

In terms of synthesis, 4,6-Dichloro-2-methylnicotinic acid can be prepared via a multi-step process involving chlorination and alkylation reactions on nicotinic acid derivatives. The synthesis typically begins with nicotinic acid, which undergoes chlorination at specific positions using chlorine gas or other chlorinating agents under controlled conditions. Subsequent alkylation introduces the methyl group at the desired position, followed by purification steps to obtain the final product.

The biological activity of 4,6-Dichloro-2-methylnicotinic acid has been extensively studied in recent years. In vitro experiments have demonstrated its ability to inhibit key enzymes such as acetyl-CoA carboxylase (ACC), which plays a critical role in fatty acid synthesis. This inhibition could potentially be harnessed to develop anti-obesity or anti-diabetic agents. Furthermore, studies have shown that this compound exhibits moderate antioxidant activity, making it a potential candidate for use in cosmetic products or food additives.

In the context of environmental chemistry, 4,6-Dichloro-2-methylnicotinic acid has been investigated for its biodegradability and impact on soil microorganisms. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways, reducing its persistence in the environment. This property is particularly important for its application in agriculture, where minimizing environmental impact is a key consideration.

The application of computational chemistry techniques has further enhanced our understanding of the properties of 4,6-Dichloro-2-methylnicotinic acid. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and predicting its behavior in different chemical environments.

In conclusion, 4,6-Dichloro-2-methylnicotinic acid (CAS No: 693286-31-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and biological properties make it an attractive target for further research and development in areas such as agriculture, pharmacology, and environmental science.